1193-47-1(2,2-dimethylcyclohexan-1-one),AB92712

2,2-dimethylcyclohexan-1-one Properties

Names and Identifiers

- 2,2-Dimethylcyclohexanone
- 2,2-DIMETHYL CYCLOHEXAN-1-ONE
- Cyclohexanone,2,2-dimethyl-
- 2,2-Dimethyl-1-cyclohexanone
- 2,2-DIMETHYL-4-(3-METHOXY-4-METHYLPHENYL)-4-OXOBUTYRIC ACID
- 2,2-Dimethyl-cyclohexanon
- 2,2-DIMETHYLCYCLOHEXANON
- 2,2-Dimethyl-Cyclohexanone
- 6,6-dimethylcyclohexanone
- 2,2-dimethylcyclohexan-1-one
- 1333-44-4
- EN300-83064
- Cyclohexanone, dimethyl-
- AKOS005259349
- Q63409312
- Z1238550479
- AB92712
- BS-13175
- A935254
- NS00045283
- NSC 20553
- SCHEMBL104646
- FT-0633452
- Cyclohexanone,2-dimethyl-
- DTXSID30870859
- 1193-47-1
- NSC-20553
- NSC20553
- 2,2-dimethyl-cyclohexan-1-one
- JP29SV6ZY9
- Dimethylcyclohexanone
- Cyclohexanone, 2,2-dimethyl-
- GEO-04653
- CS-W008668
- MFCD00134382
- EINECS 215-589-1
- UNII-JP29SV6ZY9
- SY031867
- J-004111
- 2,2-Dimethylcyclohexanone, 92%
- 2,2-Dimethyl cyclohexan-1-one
- 2,2-dimethyl-cyclohexanone
- DB-041466
- 6,6-Dimethylcyclohexanone
- +Expand
- MDL： MFCD00134382
- InChIKey： KNSPBSQWRKKAPI-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O/c1-8(2)6-4-3-5-7(8)9/h3-6H2,1-2H3
- SMILES： CC1(C)CCCCC1=O

Computed Properties

Exact Mass: 126.104465g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 126.104465g/mol
Monoisotopic Mass: 126.104465g/mol
Topological Polar Surface Area: 17.1Å²
Heavy Atom Count: 9
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 2.15570
PSA: 17.07000
Refractive Index: n20/D 1.448(lit.)
Boiling Point: 169-170 °C/768 mmHg(lit.)
Melting Point: −20 °C (lit.)
Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 0.912 g/mL at 25 °C(lit.)

2,2-dimethylcyclohexan-1-one Security Information

Symbol: GHS02
WGK Germany：3
Safety Term：3.2
Safety Instruction： S16
Packing Group：III
Packing Group：III
Risk Phrases：R10
Hazard Level：3.2
Hazardous Material transportation number：UN 1224 3/PG 3
Hazard Statement： H226
PackingGroup：III
Risk Phrases： 10
Signal Word：Warning
HazardClass：3.2

2,2-dimethylcyclohexan-1-one Customs Data

HS CODE：2914299000
Customs Data：

China Customs Code:
2914299000

Overview:

2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,2-dimethylcyclohexan-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA23855-100mg	2,2-Dimethylcyclohexanone	1193-47-1	95%	100mg	$63.00
Aaron	AR000J97-100mg	Cyclohexanone, 2,2-dimethyl-	1193-47-1	92%	100mg	$94.00
abcr	AB449568-250 mg	2,2-Dimethylcyclohexanone	1193-47-1		250mg	€247.80
Advanced ChemBlocks	P49436-250MG	2,2-dimethylcyclohexan-1-one	1193-47-1	97%	250MG	$155	2023-09-15
Ambeed	A739998-100mg	2,2-Dimethylcyclohexanone	1193-47-1	95%	100mg	$89.0
Chemenu	CM130965-250mg	2,2-dimethylcyclohexan-1-one	1193-47-1	95%	250mg	$95
Enamine	EN300-83064-0.05g	2,2-dimethylcyclohexan-1-one	1193-47-1	95%	0.05g	$35.0	2024-05-21
eNovation Chemicals LLC	Y1097395-1G	2,2-dimethylcyclohexan-1-one	1193-47-1	97%	1G	$320	2022-06-07
Fluorochem	049771-250mg	2,2-Dimethyl cyclohexan-1-one	1193-47-1	95%	250mg	￡108.00	2022-03-01
TRC	D472050-250mg	2,2-Dimethylcyclohexanone	1193-47-1		250mg	$98.00	2023-05-18

2,2-dimethylcyclohexan-1-one Synthesis

Synthetic Circuit 1

590-66-9

1193-47-1

4255-62-3

2979-19-3

1193-46-0

932-01-4

767-12-4

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Catalysts: (OC-6-43)-[Octahydro-1,4-dimethyl-7-[(2-pyridinyl-κN)methyl]-1H-1,4,7-triazonine… Solvents: Acetonitrile , Water ; 30 min, 0 °C; 30 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

: Iron-Catalyzed C-H Hydroxylation and Olefin cis-Dihydroxylation Using a Single-Electron Oxidant and Water as the Oxygen-Atom Source

Garcia-Bosch, Isaac; Codola, Zoel; Prat, Irene; Ribas, Xavi; Lloret-Fillol, Julio; et al, Chemistry - A European Journal, 2012, 18(42), 13269-13273

2,2-dimethylcyclohexan-1-one Preparation Products

2,2-dimethylcyclohexan-1-one Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:1193-47-1)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:1193-47-1)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1193-47-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1193-47-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,2-dimethylcyclohexan-1-one Related Literature

1. 589. Researches on acetylenic compounds. Part XXXII. Dehydration of acetylphenyl- and vinylacetylenyl-alcohols derived from cyclohexanone, and the hydration of the resultant hydrocarbons

J. C. Hamlet,H. B. Henbest,E. R. H. Jones J. Chem. Soc. 1951 2652
2. Infinite, undulating chains of intermolecularly hydrogen bonded (E,E?)-2,2-dimethylcyclohexane-1,3-dione dioximes in the solid state. A single crystal X-ray, charge density distribution and spectroscopic study

Albert W. Marsman,Cornelis A. van Walree,Remco W. A. Havenith,Leonardus W. Jenneskens,Martin Lutz,Anthony L. Spek,Egbertus T. G. Lutz,Joop H. van der Maas J. Chem. Soc. Perkin Trans. 2 2000 501
3. 147. dl-2 : 2-Dimethylcyclohexylacetic acid

P. S. Adamson,A. M. Marlow,J. L. Simonsen J. Chem. Soc. 1938 774
4. 148. 2 : 2-Dimethylcyclohexylacetic acid

G. H. Elliott,R. P. Linstead J. Chem. Soc. 1938 776
5. Biotransformations

Gideon Grogan Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2009 105 206
6. Nuclear magnetic resonance solvent effects on some α-methylcyclohexanone oximes

L. Cavalli J. Chem. Soc. B 1968 1453
7. Oxidation of unactivated methyl groups via a cyclopalladation reaction

Jack E. Baldwin,Carmen Nájera,Miguel Yus J. Chem. Soc. Chem. Commun. 1985 126
8. The absolute configuration of isochamigrene: new insights into the cyclisation mechanism of trichodiene synthase

Immo Burkhardt,Jeroen S. Dickschat Chem. Commun. 2018 54 3540
9. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime

Amani Alhifthi,Benjamin L. Harris,Lars Goerigk,Jonathan M. White,Spencer J. Williams Org. Biomol. Chem. 2017 15 10105
10. Synthesis and Photoreactivity of a 2-Pivaloylcyclohex-2-enone

Leticia Oliveira Ferrer,Paul Margaretha J. Chem. Res. (S) 1999 204

Cas no 1193-47-1 (2,2-dimethylcyclohexan-1-one)

2,2-dimethylcyclohexan-1-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2-dimethylcyclohexan-1-one Security Information

2,2-dimethylcyclohexan-1-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2-dimethylcyclohexan-1-one Price

2,2-dimethylcyclohexan-1-one Synthesis

Synthetic Circuit 1

2,2-dimethylcyclohexan-1-one Preparation Products

2,2-dimethylcyclohexan-1-one Suppliers

2,2-dimethylcyclohexan-1-one Related Literature

1193-47-1 (2,2-dimethylcyclohexan-1-one) Related Products